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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

extraction, purification, and quantification of phytosphingosine from yeast cultures. The

primary method involves the fermentation of yeast strains, particularly Wickerhamomyces

ciferrii, to produce tetraacetylphytosphingosine (TAPS), which is then extracted and

hydrolyzed to yield the final product, phytosphingosine.

Introduction
Phytosphingosine is a bioactive sphingolipid that plays a crucial role in various cellular

processes and is a key component of ceramides in the skin's stratum corneum. Due to its

therapeutic and cosmetic potential, efficient methods for its production and extraction are of

significant interest. Yeast, particularly Wickerhamomyces ciferrii (also known in literature as

Pichia ciferrii or Hansenula ciferrii), is an excellent source for phytosphingosine production as

it naturally secretes its acetylated precursor, tetraacetylphytosphingosine (TAPS).[1][2] This

document outlines the biosynthetic pathway of phytosphingosine in yeast and provides

detailed protocols for the extraction of TAPS and its subsequent conversion to

phytosphingosine.
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Phytosphingosine Biosynthesis and Signaling
Pathways in Yeast
Biosynthesis of Phytosphingosine

The biosynthesis of phytosphingosine in yeast begins with the condensation of serine and

palmitoyl-CoA, a rate-limiting step catalyzed by serine palmitoyltransferase (SPT), which is

encoded by the LCB1 and LCB2 genes.[3] The resulting 3-ketodihydrosphingosine is then

reduced to dihydrosphingosine. Dihydrosphingosine is subsequently hydroxylated by

sphingosine C4-hydroxylase (encoded by the SUR2 gene) to form phytosphingosine.[3] In

Wickerhamomyces ciferrii, phytosphingosine is further acetylated to TAPS before secretion.

[4]

Serine + Palmitoyl-CoA 3-Ketodihydrosphingosine LCB1, LCB2 (SPT) Dihydrosphingosine TSC10 Phytosphingosine SUR2 Tetraacetylphytosphingosine (TAPS)
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Figure 1: Phytosphingosine Biosynthesis Pathway in Yeast.

Phytosphingosine-1-Phosphate Signaling

Phytosphingosine can be phosphorylated to phytosphingosine-1-phosphate (PHS1P), a

signaling molecule. In Saccharomyces cerevisiae, PHS1P has been shown to regulate the

expression of genes involved in mitochondrial respiration through the HAP complex

transcription factor.[5][6] This highlights a signaling role for phytosphingosine metabolites

beyond their structural functions.
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Figure 2: Phytosphingosine-1-Phosphate Signaling.

Experimental Workflow for Phytosphingosine
Extraction
The overall process for obtaining phytosphingosine from yeast culture involves several key

stages, from the initial fermentation to the final purification of the target molecule.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b164345?utm_src=pdf-body-img
https://www.benchchem.com/product/b164345?utm_src=pdf-body
https://www.benchchem.com/product/b164345?utm_src=pdf-body
https://www.benchchem.com/product/b164345?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b164345?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Upstream Processing

Downstream Processing

Analysis

Yeast Fermentation

Biomass Separation

TAPS Extraction

TAPS Hydrolysis

Phytosphingosine Purification

Quantification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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